Cas no 1217849-77-8 ((3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one)
1217849-77-8 structure
Product Name:(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one
CAS No:1217849-77-8
MF:C15H19NO
MW:229.317464113235
CID:1082416
PubChem ID:83487117
Update Time:2025-04-20
(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one Chemical and Physical Properties
Names and Identifiers
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- (3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one
- (3aS,7aR)-1-benzyl-3,3a,4,6,7,7a-hexahydro-2H-indol-5-one
- MB12275
- 1217849-77-8
-
- Inchi: 1S/C15H19NO/c17-14-6-7-15-13(10-14)8-9-16(15)11-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2
- InChI Key: FVOLNIPMLAGJQN-UHFFFAOYSA-N
- SMILES: O=C1CCC2C(C1)CCN2CC1C=CC=CC=1
Computed Properties
- Exact Mass: 229.146664230g/mol
- Monoisotopic Mass: 229.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.3Ų
(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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